1-(Cyclopropylmethyl)-4-methoxybenzene

• IUPAC Name: 1-(cyclopropylmethyl)-4-methoxybenzene
• InChI: InChI=1S/C11H14O/c1-12-11-6-4-10(5-7-11)8-9-2-3-9/h4-7,9H,2-3,8H2,1H3
• InChI Key: SHLSJFDJYSSUIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2CC2
• Molecular Formula: C11H14O
• DSSTOX Substance ID: DTXSID1051773
• Molecular Weight: 162.23 g/mol
• Physical Description: Clear colourless liquid, Anise-like sweet, spicy aroma
• Solubility: Practically insoluble to insoluble, Soluble (in ethanol)
• Density: 0.9849-0.9900
• CAS RN: 16510-27-3

Description

Compounds like “1-(Cyclopropylmethyl)-4-methoxybenzene” belong to a class of organic compounds known as aromatic hydrocarbons. They contain a benzene ring, which is a cyclic structure of six carbon atoms with alternating single and double bonds, and a methoxy group (-OCH3) attached to the benzene ring.

Synthesis Analysis

The synthesis of such compounds typically involves the formation of a carbon-carbon bond between the benzene ring and the cyclopropylmethyl group. This can be achieved through various methods, including transition-metal catalyzed cross-coupling reactions.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using various techniques, including X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Cyclopropane-containing compounds can undergo a variety of chemical reactions. For example, transition-metal catalysis has enabled the installation of functionalized cyclopropanes using cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, melting point, boiling point, and solubility. These properties can be determined using various analytical techniques.

Scientific Research Applications

• Catalytic Reactions and Synthesis of Derivatives : "1-(Cyclopropylmethyl)-4-methoxybenzene" is used in Lewis-acid-catalyzed reactions to produce polysubstituted cyclopentene derivatives under mild conditions (Yao, Shi, & Shi, 2009).

• Synthesis of Precursor Compounds for Bioisosteric Analogs : This compound is a precursor in the synthesis of hydroxy-4-methoxytricyclo[7.3.1.02,7]trideca-2,4,6-trien-8-one, a potential bioisosteric analogue of colchicine, an anti-inflammatory and anti-tumor agent (Shishov et al., 2014).

• Pharmaco-Toxicological Characterization : Its derivatives, specifically 1-cyclohexyl-x-methoxybenzene derivatives, have been studied for their psychoactive properties and compared to tramadol and phencyclidine. These compounds exhibit effects on sensorimotor responses and motor activity in mice (Bilel et al., 2021).

• Thermochemical Conversion in Biomass Processing : Methoxybenzene derivatives, including 1-(Cyclopropylmethyl)-4-methoxybenzene, are involved in the thermochemical conversion processes in biomass processing for liquid fuel production (Alén, 1991).

• Cycloaddition Reactions : The compound is used in intramolecular (3 + 2) cycloaddition reactions, which are significant in the field of synthetic organic chemistry (Collins et al., 1991).

• Metallation Reactions in Organic Synthesis : Its derivatives are studied in the context of metallation reactions, which are fundamental in organic synthesis (Cabiddu et al., 1993).

• Structural Analysis and Crystallography : The crystal structure of related compounds, like 1-lithio-2-methoxybenzene, has been determined, providing insights into their molecular structures (Harder et al., 1988; Harder et al., 1989).

• Polymer and Material Science Applications : Derivatives are used in the synthesis of new polymers and materials, like poly(2-methoxy-5-alkoxy paraphenylenes), with potential applications in electronics and materials engineering (Moustafid et al., 1991).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. For example, some cyclopropane-containing compounds are used as pharmaceuticals and their mechanism of action involves binding to specific receptors in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific chemical structure and properties. It’s important to handle all chemicals with care and use appropriate personal protective equipment.

Future Directions

The future directions in the study of cyclopropane-containing compounds could involve the development of new synthetic methods, the discovery of new reactions, and the design of new drugs.

Synthesis routes and methods

Procedure details

CH2Br2 (220 g) was added to a slurry of zinc powder (340 g) and CuCl (54 g) in diethyl ether (450 ml). The reaction was started by the addition of acetyl chloride (8 g). The reaction mixture was heated to 45° C. and a solution of estragol (192 g) in ether (150 ml) was added during 25 minutes. Additional CH2Br2 (456 g) dissolved in ether (150 ml) was dropped into the grey-red suspension during 45 minutes. Afterwards, the mixture was stirred at 50° C. for 12 hours. The suspension was cooled to room temperature and MTBE (900 ml) was added. The mixture was filtered through celite, and the filtrate was washed with saturated NH4Cl, water, saturated NaHCO3 and brine, dried (MgSO4) and concentrated in vacuo. The residue was distilled (b.p. 90-95° C./0.1 Torr) to yield 97.5 g (46%) of a colorless oil, which was found to have the following characteristics, NMR and MS spectra.